6-Ethyl-2-(hydroxymethyl)pyrazolo[1,5-a]pyrazin-4-ol

• IUPAC Name: 6-ethyl-2-(hydroxymethyl)-5H-pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C9H11N3O2/c1-2-6-4-12-8(9(14)10-6)3-7(5-13)11-12/h3-4,13H,2,5H2,1H3,(H,10,14)
• InChI Key: KNCGMYUREHVPFB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN2C(=CC(=N2)CO)C(=O)N1
• Molecular Formula: C9H11N3O2
• Molecular Weight: 193.20 g/mol

Description

Synthesis Analysis

A family of pyrazolo[1,5-a]pyrimidines has been identified as strategic compounds for optical applications due to their simpler and greener synthetic methodology. The synthesis involves a two-step sequence starting from the appropriate methyl ketone.

Molecular Structure Analysis

The molecular structure of 6-Ethyl-2-(hydroxymethyl)pyrazolo[1,5-a]pyrazin-4-ol is based on the pyrazolopyrazine core. Pyrazolopyrazines are a series of isomeric heterocyclic chemical compounds with the molecular formula C6H5N3.

Chemical Reactions Analysis

Pyrazolo[1,5-a]pyrimidines have been identified as strategic compounds for optical applications due to their tunable photophysical properties. Electron-donating groups (EDGs) at position 7 on the fused ring improve both the absorption and emission behaviors.

Physical And Chemical Properties Analysis

The physical form of this compound is a powder.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Pyrazolo[1,5-a]Pyrimidines : A study demonstrated the synthesis of novel pyrazolo[1,5-a]pyrazin-4(5H)-one derivatives, which were achieved by the reaction of ethyl 3-aryl-1-(2-bromoethyl)-1H-pyrazole-5-carboxylate and amine. These compounds exhibited inhibitory effects on A549 lung cancer cells (Zheng et al., 2011).
• Development of Fluorescent Compounds : A series of compounds containing the pyrazolo[1,5-a]pyrazin-4(5H)-one moiety were synthesized from ethyl 1-(2-oxo-2-phenylethyl)-3-phenyl-1H-pyrazole-5-carboxylates. These compounds showed strong fluorescence in solutions, indicating their potential use in applications requiring fluorescent properties (Zheng et al., 2011).

Biological and Medicinal Applications

• Anticancer Properties : Research has shown that certain pyrazolo[1,5-a]pyrazin-4(5H)-one derivatives can inhibit the growth of lung cancer cells, such as A549 and H322 cells. This highlights the potential of these compounds in the development of anticancer therapies (Zheng et al., 2011).

Chemical Reactions and Derivatives

• Formation of Pyrazolo[1,5-a]pyridines : A study illustrated the cascade reaction of ethyl pyrazole-5-carboxylate with α, β-unsaturated ester, leading to the formation of 4-hydroxy pyrazolo[1,5-a]pyridine derivatives. These compounds were found to exhibit strong fluorescence, suggesting their use in applications requiring luminescent properties (Yan et al., 2018).

Miscellaneous Applications

• Synthesis of Heterocyclic Compounds : Various heterocyclic analogues of 6-Ethyl-2-(hydroxymethyl)pyrazolo[1,5-a]pyrazin-4-ol and its derivatives have been synthesized, showing a wide range of chemical versatility and potential applications in different fields, including material science and pharmacology (Eller et al., 2006).

Mechanism of Action

While the specific mechanism of action for 6-Ethyl-2-(hydroxymethyl)pyrazolo[1,5-a]pyrazin-4-ol is not mentioned in the search results, one isomer of pyrazolopyrimidines, known as pyrazolo[1,5-a]pyrimidine, is the basis for a class of sedative and anxiolytic drugs related to benzodiazepines.